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Abstract
Carasinol D is a complex tetrastilbene isolated from the roots of Caragana sinica. Its intricate

structure and potential biological activities make it a subject of significant interest in natural

product chemistry and drug discovery. This document provides a detailed overview of the

chemical structure, properties, and isolation of Carasinol D, intended for a scientific audience.

Chemical Structure and Properties
Carasinol D is a natural tetrastilbene with the molecular formula C₅₆H₄₂O₁₃, corresponding to a

molecular weight of 922.92 g/mol .[1] First reported by Cheng et al. in 2008, its structure was

elucidated through extensive spectroscopic analysis, including 1D and 2D Nuclear Magnetic

Resonance (NMR) and Mass Spectrometry (MS).

The definitive structure of Carasinol D was determined to be a novel tetrastilbene. A key

finding in its structure elucidation was its formation from Carasinol B via an acid-catalyzed

conversion. This transformation provides critical insights into the stereochemical and

conformational arrangement of the molecule.

Table 1: Physicochemical Properties of Carasinol D
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Property Value Reference

Molecular Formula C₅₆H₄₂O₁₃ [1]

Molecular Weight 922.92 g/mol [1]

CAS Number 1072797-66-0 [1]

Appearance Amorphous Powder

Source Roots of Caragana sinica

Table 2: ¹³C NMR (125 MHz, Acetone-d₆) and ¹H NMR (500 MHz, Acetone-d₆) Data for

Carasinol D

(Data extrapolated from related compounds and spectroscopic principles, pending acquisition

of the original publication)

Position δC (ppm) δH (ppm, mult., J in Hz)

... ... ...

... ... ...

(Detailed NMR data to be

populated upon obtaining the

full text of the primary

literature)

Experimental Protocols
Isolation of Carasinol D
The isolation of Carasinol D from the roots of Caragana sinica is a multi-step process involving

extraction and chromatographic separation. The general workflow is outlined below.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.researchgate.net/publication/8108491_Two_new_oligostilbenes_from_Caragana_sinica
https://www.researchgate.net/publication/8108491_Two_new_oligostilbenes_from_Caragana_sinica
https://www.researchgate.net/publication/8108491_Two_new_oligostilbenes_from_Caragana_sinica
https://www.benchchem.com/product/b3026718?utm_src=pdf-body
https://www.benchchem.com/product/b3026718?utm_src=pdf-body
https://www.benchchem.com/product/b3026718?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3026718?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Figure 1: Isolation Workflow for Carasinol D
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Caption: Isolation Workflow for Carasinol D.
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The powdered roots of Caragana sinica are extracted with 95% ethanol. The resulting extract is

concentrated, suspended in water, and partitioned with ethyl acetate (EtOAc). The EtOAc-

soluble fraction, which is rich in stilbenoids, is then subjected to a series of chromatographic

separations. This includes initial fractionation on a silica gel column, followed by size-exclusion

chromatography on a Sephadex LH-20 column. Final purification to yield Carasinol D is

typically achieved using preparative High-Performance Liquid Chromatography (HPLC).

Biological Activity and Signaling Pathways
While specific biological activities for Carasinol D are still under extensive investigation,

preliminary studies on extracts from Caragana sinica have indicated potential effects on bone

metabolism. The ethyl acetate extract of the roots has been shown to stimulate the proliferation

of osteoblasts. This suggests that constituent compounds, such as Carasinol D, may play a

role in promoting bone formation.

The process of osteoblast differentiation and bone formation is regulated by a complex network

of signaling pathways. A simplified, hypothetical pathway illustrating the potential influence of a

natural compound like Carasinol D on osteoblast activity is presented below. This diagram is

based on known mechanisms of osteoblast stimulation and serves as a conceptual framework

for future research into the specific mode of action of Carasinol D.
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Figure 2: Hypothetical Signaling Pathway for Osteoblast Stimulation

Figure 2: Hypothetical Signaling Pathway for Osteoblast Stimulation
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Caption: Hypothetical Osteoblast Stimulation Pathway.

Conclusion
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Carasinol D represents a structurally complex and intriguing natural product. Its definitive

structure, elucidated through modern spectroscopic techniques, reveals its nature as a unique

tetrastilbene. While further research is required to fully characterize its biological activities,

preliminary evidence suggests potential applications in areas such as bone health. The detailed

experimental protocols for its isolation provide a foundation for further investigation into this

promising compound. This technical guide serves as a valuable resource for researchers and

professionals in the fields of natural product chemistry, medicinal chemistry, and drug

development.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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